molecular formula C18H22ClN3 B8469156 1-[5-(4-Chlorophenyl)pyridin-2-yl]-4-(propan-2-yl)piperazine CAS No. 919496-19-8

1-[5-(4-Chlorophenyl)pyridin-2-yl]-4-(propan-2-yl)piperazine

Cat. No.: B8469156
CAS No.: 919496-19-8
M. Wt: 315.8 g/mol
InChI Key: WUYBYCGIOMCTAW-UHFFFAOYSA-N
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Description

1-[5-(4-Chlorophenyl)pyridin-2-yl]-4-(propan-2-yl)piperazine is a useful research compound. Its molecular formula is C18H22ClN3 and its molecular weight is 315.8 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

919496-19-8

Molecular Formula

C18H22ClN3

Molecular Weight

315.8 g/mol

IUPAC Name

1-[5-(4-chlorophenyl)pyridin-2-yl]-4-propan-2-ylpiperazine

InChI

InChI=1S/C18H22ClN3/c1-14(2)21-9-11-22(12-10-21)18-8-5-16(13-20-18)15-3-6-17(19)7-4-15/h3-8,13-14H,9-12H2,1-2H3

InChI Key

WUYBYCGIOMCTAW-UHFFFAOYSA-N

Canonical SMILES

CC(C)N1CCN(CC1)C2=NC=C(C=C2)C3=CC=C(C=C3)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 2-chloro-5-(4-chlorophenyl)pyridine (500 mg, 2.23 mmol), DMSO (2.0 mL) and 1-isopropylpiperazine (3 mL, 23.4 mmol) was stirred and heated on a 100° C. oil-bath overnight. The reaction mixture was poured into water (75 mL), and the solid was isolated by filtration, washed with water and dried. The crude product was purified by column chromatography on silica gel (Kiselgel 60, mesh 0.040-0.63) eluting with a mixture of ethyl acetate and methanol (4:1). Collecting the proper fractions afforded 600 mg (85%) of 1-[5-(4-chlorophenyl)pyridin-2-yl]-4-isopropylpiperazine.
Quantity
500 mg
Type
reactant
Reaction Step One
Name
Quantity
2 mL
Type
reactant
Reaction Step One
Quantity
3 mL
Type
reactant
Reaction Step One
Name
Quantity
75 mL
Type
solvent
Reaction Step Two

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